Ethyl 6-(4-chlorophenyl)-6-oxohexanoate
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Overview
Description
Ethyl 6-(4-chlorophenyl)-6-oxohexanoate is a useful research compound. Its molecular formula is C14H17ClO3 and its molecular weight is 268.73 g/mol. The purity is usually 95%.
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Scientific Research Applications
Dye Synthesis and Textile Application
Ethyl 6-(4-chlorophenyl)-6-oxohexanoate has been utilized in the synthesis of complex disperse dyes. These dyes, synthesized through a coupling reaction involving this compound derivatives, demonstrated effective dyeing performance on polyester and nylon fabrics, showcasing good levelness, excellent fastness to perspiration and sublimation, and varying shades of violet and brown (Abolude et al., 2021).
Molecular Structure and Pharmaceutical Potential
The molecular structure of compounds related to this compound has been extensively studied. One such compound, ethyl-6-(4-chlorophenyl)-4-(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate, was analyzed for its optimized molecular structure, vibrational frequencies, and molecular electrostatic potential. This compound exhibited potential for β-secretase inhibitory activity, which could be significant in developing anti-Alzheimer drugs (Mary et al., 2015).
Anticancer, Antitubercular, and Antimicrobial Activity
Derivatives of this compound have been synthesized and evaluated for their biological activities. Compounds like 6-Carbethoxy-5-(3'-chlorophenyl)-3-aryl-2-cyclohexenones showed promising anticancer, antitubercular, and antimicrobial properties (Popat et al., 2003).
Material Science Applications
In the field of material science, derivatives of this compound have been studied for their dielectric properties. The AC electrical conductivity and dielectrical properties of related compounds were investigated, providing insights into their potential applications in electronic materials (Zeyada et al., 2016).
Mechanism of Action
Target of Action
The primary targets of Ethyl 6-(4-chlorophenyl)-6-oxohexanoate are currently unknown. This compound is a derivative of indole, which is known to bind with high affinity to multiple receptors . .
Mode of Action
It is known that indole derivatives can react with nucleophiles . In the case of this compound, it may react with nucleophiles in a similar manner, leading to changes in the target molecules.
Biochemical Pathways
Indole derivatives are known to have diverse biological activities , suggesting that this compound may also affect multiple pathways. The downstream effects of these interactions would depend on the specific targets and pathways involved.
Result of Action
Given the diverse biological activities of indole derivatives , it is likely that this compound could have a range of effects depending on the specific targets and pathways it interacts with.
Properties
IUPAC Name |
ethyl 6-(4-chlorophenyl)-6-oxohexanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClO3/c1-2-18-14(17)6-4-3-5-13(16)11-7-9-12(15)10-8-11/h7-10H,2-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWCLGNIBLITULM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCC(=O)C1=CC=C(C=C1)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20604403 |
Source
|
Record name | Ethyl 6-(4-chlorophenyl)-6-oxohexanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20604403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.73 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54029-05-9 |
Source
|
Record name | Ethyl 4-chloro-ε-oxobenzenehexanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54029-05-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 6-(4-chlorophenyl)-6-oxohexanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20604403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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